N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c1-24-15-10-11-16(25-2)18-17(15)21-20(26-18)22-19(23)14-9-5-7-12-6-3-4-8-13(12)14/h3-11H,1-2H3,(H,21,22,23)
• InChI Key: YQEPTLZKVGIXJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. DMSO plays three vital roles: carbon source, solvent, and oxidant. A similar reaction of o-phenylenediamines provided 2-unsubstituted benzimidazoles without K2S.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis Techniques : A study by Aleksandrov and El’chaninov (2017) details the synthesis of related compounds through coupling reactions and subsequent treatments, indicating the potential for synthesizing a wide range of derivatives for various applications (Aleksandrov & El’chaninov, 2017).

• Structural and Reactivity Analysis : Research by Lindeman et al. (1995) on similar compounds demonstrates the importance of structural and reactivity studies for understanding the chemical properties and potential applications of such molecules (Lindeman et al., 1995).

Biological and Antimicrobial Properties

• Antimicrobial Activities : A 2020 study by Mansour et al. on thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, which includes compounds structurally related to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)naphthalene-1-carboxamide, showed significant antimicrobial and antiproliferative activities (Mansour et al., 2020).

• Antimycobacterial Activity : Goněc et al. (2016) researched related N-alkoxyphenylhydroxynaphthalenecarboxamides and found some compounds with antimycobacterial activity comparable or higher than known drugs, indicating potential pharmaceutical applications (Goněc et al., 2016).

Material Science and Chemistry

• Dendrimer Synthesis : A study by Dodziuk et al. (2004) on the synthesis of dendrimers involving similar compounds shows the potential application in creating complex molecular architectures for material science applications (Dodziuk et al., 2004).

• Electronic and Structural Properties : Adewale and Banjo (2013) conducted a theoretical study on similar compounds, highlighting the significance of studying electronic and structural properties for applications in electronics and material science (Adewale & Banjo, 2013).